
Application Notes and Protocols for
SikaBiresin® TD-165 Casting

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive, step-by-step guide for casting with

SikaBiresin® TD-165, a two-component epoxy resin system. The high transparency and low

viscosity of this resin make it suitable for a variety of research applications, including the

fabrication of custom laboratory apparatus, microfluidic devices, and the embedding of

biological specimens for analysis.

Material Properties
SikaBiresin® TD-165 is the hardener component used in conjunction with a compatible resin

component, such as SikaBiresin® TD-150. The properties of the mixed resin are critical for

successful application in a research setting.

Table 1: Physical and Mechanical Properties of SikaBiresin® TD-150 / TD-165 Mixture
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Property Value Standards

Component A (Resin) SikaBiresin® TD-150

Color Bluish-transparent

Viscosity at 25°C ~500 mPa·s

Density at 23°C ~1.12 g/cm³

Component B (Hardener) SikaBiresin® TD-165

Color Transparent

Viscosity at 25°C ~650 mPa·s

Density at 23°C ~1.00 g/cm³

Mixture

Mixing Ratio (A:B) by weight 100 : 50

Mixing Ratio (A:B) by volume 100 : 50

Color Transparent

Viscosity at 25°C ~500 mPa·s

Pot Life (150g at 25°C) ~60 minutes

Tack-free time (1-3mm layer at

23°C)
~8 - 9 hours [1][2]

Shore D Hardness (after 7

days at RT)
D 81 ISO 868

Flexural Modulus 1600 MPa ISO 178

Elongation at Maximum

Strength
5% ISO 527

Glass Transition Temperature

(Tg)
53°C ISO 11359-2
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Material and Mold Preparation
Proper preparation of the resin components and the casting mold is crucial for achieving high-

quality, reproducible results.

Protocol 1: Material and Mold Preparation

Component Homogenization: Before use, ensure both resin (Component A) and hardener

(Component B) are at a uniform room temperature (18-25°C).[3][4] After prolonged storage

at low temperatures, crystallization may occur in Component A. This can be reversed by

warming the component to a maximum of 70°C until the crystals dissolve.[1][2][5] Allow the

component to cool to the processing temperature before use.

Mold Selection: Molds can be fabricated from various materials, including silicone,

polyethylene (PE), or other materials treated with a release agent. For applications requiring

high optical clarity, polished mold surfaces are recommended.

Mold Cleaning: Thoroughly clean the mold to remove any dust, grease, or other

contaminants. Use a suitable solvent if necessary, and ensure the mold is completely dry

before use.

Release Agent Application: To prevent the epoxy from adhering to the mold, apply a suitable

release agent.[1][5] A liquid or paste wax can be used.[1][5] For custom-made molds or

frames, brown PE packing tape can be used as a self-releasing surface.[1][5]

Sealing Porous Molds: If using porous materials for molds, such as wood or 3D-printed

plastics, seal the surface with a quick-setting epoxy or varnish to prevent resin absorption

and bubble formation.[1][5] Ensure the sealant is fully cured before casting.

Mixing and Degassing
Accurate mixing and effective degassing are essential to ensure the structural integrity and

clarity of the final cast.

Protocol 2: Mixing and Degassing

Pre-mixing Stirring: Individually stir both Component A and Component B before mixing to

ensure homogeneity.
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Measuring: Accurately measure the resin and hardener according to the specified mixing

ratio of 100:50 by weight or volume.

Initial Mixing: In a clean, dry container, add the hardener (Component B) to the resin

(Component A). Mix thoroughly by hand or with a mechanical mixer at a low speed to

minimize air entrapment.[1][5]

Double Mixing: For critical applications, it is recommended to perform a double mixing. After

the initial mix, transfer the resin to a second clean container and mix again to ensure no

unmixed material from the sides or bottom of the first container is incorporated.[1][2][5]

Degassing:

Self-Degassing: Due to its low viscosity and self-degassing properties, the mixture can be

left to stand for up to 10 minutes to allow air bubbles to rise and dissipate.[1][2][5]

Vacuum Degassing: For applications where complete void-free casting is critical (e.g.,

microfluidics), place the mixed resin in a vacuum chamber. Apply a vacuum until the

mixture expands and then collapses. Hold the vacuum for a few more minutes before

slowly releasing the pressure.

Casting and Curing
The casting process should be performed in a controlled environment to achieve the desired

outcome.

Protocol 3: Casting and Curing

Pouring: Slowly pour the mixed and degassed resin into the prepared mold, starting from the

lowest point to avoid entrapping air.

Surface Bubble Removal: After pouring, allow the resin to settle. Any remaining surface

bubbles can be removed by passing a hot air gun over the surface from a distance of 15-20

cm.[1][2][5]

Curing Conditions: The curing time is dependent on the ambient temperature and the casting

thickness. Room temperature is a critical parameter for successful casting.[1][5]
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For thin layers (1-5 mm), a warmer room (25-30°C) is recommended to accelerate curing

and achieve optimal properties.[1][5][6]

Avoid high ambient temperatures for thicker castings, as this can lead to a rapid

exothermic reaction, causing yellowing and streaks.[1][5][6]

Demolding: The time required before the cast part can be safely demolded depends on the

size and thickness of the casting. For small parts (<100g) with a thickness of 10mm,

demolding can be done after approximately 48 hours. For a 5mm thickness, it can take up to

72 hours.[1]

Post-Processing and Finishing
For many research applications, post-processing may be necessary to achieve the desired

surface finish and dimensional accuracy.

Protocol 4: Post-Processing and Finishing

Sanding: If a smoother surface is required, wet sanding with progressively finer grits of

sandpaper is recommended.[1][5] This helps to avoid heat buildup that could damage the

resin.

Polishing: For high-clarity applications, polish the sanded surface using a polishing paste

and a buffing wheel.[1][5] Again, avoid excessive heat generation during this process.

Machining: Cured SikaBiresin® TD-165 castings can be machined, drilled, and tapped if

required for the final application.

Application-Specific Workflow and Logic
The following diagrams illustrate the general workflow for casting with SikaBiresin® TD-165
and a logical diagram for troubleshooting common issues.
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Casting Workflow Diagram
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Troubleshooting Common Casting Issues

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15621617/docs#application-notes-and-protocols-for-
sikabiresin-td-165-casting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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